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Compound of Interest

Compound Name: Docosylbenzene
CAS No.: 5634-22-0
Cat. No.: B3053819

Get Quote
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Docosylbenzene Proper Disposal Procedures

Executive Summary & Core Directive

Docosylbenzene (CAS: 1459-11-6 / 1-Phenyldocosane) is a long-chain alkylbenzene typically
used as a synthesis intermediate or surfactant precursor.[1][2] While often classified as low-
toxicity, its lipophilic nature and potential for long-term aquatic toxicity require strict adherence
to "Zero-Discharge" protocols.[1][2]

The Core Directive: Docosylbenzene must never be disposed of via sink drains or municipal
sewer systems. It must be collected as Solid Chemical Waste (or organic solvent waste if in
solution) and destroyed via high-temperature incineration at a licensed facility.[1][2]

Technical Characterization & Waste Classification

To ensure compliance with RCRA (Resource Conservation and Recovery Act) and local
regulations, the material must be accurately characterized before disposal.
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Disposal Implication

Chemical Name

Docosylbenzene (1-

Phenyldocosane)

Standard Organic Waste

Molecular Formula

ngcontent-ng-c2699131324=""
_nghost-ng-c2339441298=""

class="inline ng-star-inserted">

High Carbon content; excellent

fuel for incineration.[2]

Physical State

Waxy Solid (at 25°C)

Must be handled as Solid

Waste unless dissolved.

May liquefy in hot

Melting Point ~45-50°C (Estimated)* environments; use leak-proof
secondary containment.[1][2]
) ] Strictly Hydrophobic: Will clog
N Insoluble in water; Soluble in ) ] )
Solubility drains and coat pipes if
Hexane/DCM
poured.
Classified as "Non-Hazardous
Non-Listed (Not P, U, F, or K Chemical Waste" (unless
RCRA Status . . .
listed) mixed with hazardous
solvents).[1][2]
Environmental Hazard:
GHS Hazard Aquatic Chronic 4 (H413) Prevent release to soil/water.

[3]4]

*Note: While Dodecylbenzene (

chain) is liquid at 3°C, the longer Docosyl (

) chain elevates Van der Waals forces, resulting in a solid phase at room temperature [1].

Detailed Disposal Protocols
Scenario A: Disposal of Pure Solid Substance

Use this workflow for expired shelf stocks, synthesis residues, or spill cleanup materials.[1][2]
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» Containment: Transfer the waxy solid into a wide-mouth high-density polyethylene (HDPE)
jar. Glass is acceptable but poses a breakage risk.

e Labeling: Affix a hazardous waste label. Even if technically "Non-RCRA Regulated," best
practice dictates labeling as:

o Content: "Docosylbenzene (1-Phenyldocosane)"[1][2]
o Hazard Check: "Environmental Hazard" or "Toxic to Aquatic Life"
o State: Solid

e Segregation: Do not mix with oxidizers (e.g., nitrates, perchlorates) to prevent potential
exothermic reactions.

o Final Handoff: Seal tightly and transfer to your facility's Central Waste Accumulation Area
(CAA) for pickup by a licensed environmental contractor (e.g., Veolia, Clean Harbors).

Scenario B: Disposal of Solutions (e.g., Reaction
Mixtures)

Use this workflow if the Docosylbenzene is dissolved in solvents like Hexane,
Dichloromethane, or Toluene.[2]

» Solvent Determination: The waste classification is driven by the solvent, not the
Docosylbenzene.

o Example: If dissolved in Hexane, the waste is Ignitable (D001).
o Example: If dissolved in Dichloromethane, the waste is Toxic (FO02/D019).

o Collection: Pour into the appropriate "Organic Solvent Waste" carboy (Halogenated or Non-
Halogenated).

e Rinsing: Rinse the original glassware with a small volume of the compatible solvent and add
the rinse to the waste carboy. Do not rinse with water.
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Operational Decision Logic (Visualized)

The following diagram outlines the decision-making process for disposing of Docosylbenzene
to ensure compliance and safety.

Start: Waste Docosylbenzene

Is the material Solid or in Solution?

Pure Solid / Waxy Residue Dissolved in Solvent

Collect in Wide-Mouth .
HDPE Container Identify Solvent Type

ontains Halogens

No Halogens

Label: 'Non-Hazardous Chemical Waste' Halogenated Waste Stream
(Add 'Environmental Hazard") (e.g., DCM, Chloroform)

Non-Halogenated Waste Stream
(e.g., Hexane, Toluene)

Ship for High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for Docosylbenzene disposal based on physical state and solvent
presence.[1][2]

Emergency Response: Spill Procedures

In the event of a spill, immediate action minimizes environmental impact.[4]
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 |solate: Evacuate the immediate area if the spill involves volatile solvents. If pure solid,
isolation is less critical but recommended.

o PPE: Don Nitrile gloves, safety goggles, and a lab coat.
o Containment:

o Solid Spill: Scrape up the waxy solid using a spatula or dustpan. Avoid generating dust
(unlikely due to waxy nature).

o Liquid Spill: Surround with absorbent boom or pads (polypropylene).

o Cleanup: Place all spill debris, including contaminated gloves and scoopers, into a clear
plastic waste bag. Seal and place inside the Solid Waste container described in Scenario A.

o Decontamination: Wipe the surface with a paper towel soaked in ethanol or hexane to
remove the greasy film, then wash with soap and water. Dispose of the solvent wipe in the
solid waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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